![molecular formula C20H24N2O3S B4762316 4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide](/img/structure/B4762316.png)
4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide
Overview
Description
4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide, also known as 25I-NBOMe, is a synthetic hallucinogen that belongs to the phenethylamine family. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin. It is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. 25I-NBOMe has gained popularity in recent years as a recreational drug, but it also has potential scientific and medical applications.
Mechanism of Action
4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. It binds to the receptor and activates it, leading to changes in neurotransmitter release and neuronal activity. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the modulation of serotonin signaling in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other hallucinogens. It can cause changes in perception, mood, and thought processes. It can also cause physical effects, such as dilated pupils, increased heart rate, and elevated blood pressure. The effects of this compound can last for several hours, with peak effects occurring within 1-2 hours of ingestion.
Advantages and Limitations for Lab Experiments
One advantage of using 4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide in lab experiments is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the effects of hallucinogens on the brain and behavior with a high degree of specificity. However, one limitation of using this compound is its potential for abuse and toxicity. It is important for researchers to use caution when handling and administering the drug.
Future Directions
There are many potential future directions for research on 4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide. One area of interest is the development of new drugs that target the 5-HT2A receptor for the treatment of psychiatric disorders, such as depression and anxiety. Another area of interest is the study of the long-term effects of hallucinogen use on the brain and behavior. Additionally, more research is needed to understand the potential risks and benefits of using this compound in scientific and medical applications.
Scientific Research Applications
4-isopropyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide has been used in scientific research to study the 5-HT2A receptor and its role in the brain. It has also been used to study the effects of hallucinogens on the brain and behavior. Studies have shown that this compound produces similar effects to other hallucinogens, such as LSD and psilocybin, but with a shorter duration of action.
properties
IUPAC Name |
N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4-propan-2-ylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-14(2)15-4-7-18(8-5-15)26(23,24)22-11-10-16-13-21-20-9-6-17(25-3)12-19(16)20/h4-9,12-14,21-22H,10-11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNDIXURPSLKYIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)NCCC2=CNC3=C2C=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.